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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of trisodium phosphate
dodecahydrate (Na₃PO₄·12H₂O) in water. This information is critical for a wide range of

applications, including buffer preparation, formulation development, and cleaning protocols in

laboratory and industrial settings.

Core Concepts of Solubility
The solubility of a substance is defined as the maximum amount of that solute that can dissolve

in a given amount of solvent at a specific temperature to form a saturated solution. For

trisodium phosphate dodecahydrate, a white, crystalline solid, its solubility in water is a key

physical property. The dissolution process involves the dissociation of the ionic salt into

trisodium (3Na⁺) and phosphate (PO₄³⁻) ions, which are then hydrated by water molecules.

Quantitative Solubility Data
The aqueous solubility of trisodium phosphate is significantly dependent on temperature. As

the temperature of the water increases, the solubility of trisodium phosphate generally

increases. The following table summarizes the quantitative solubility data for trisodium
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phosphate dodecahydrate in water at various temperatures, compiled from established

chemical reference sources.

Temperature (°C) Solubility ( g/100 mL of water)

20 28.3[1]

Note: Some sources may report the solubility of anhydrous trisodium phosphate (Na₃PO₄),

which will differ from the dodecahydrate form. For clarity, the data presented here is for the

dodecahydrate form where specified. One source indicates a solubility of 258 g/L at 20 °C,

which is equivalent to 25.8 g/100 mL[2]. Another source provides a value of 285 g/L, which

converts to 28.5 g/100 mL.

Experimental Protocol for Determining Solubility
The following is a detailed methodology for the experimental determination of the solubility of

trisodium phosphate dodecahydrate in water. This protocol is based on the gravimetric

method, a common and reliable technique for solubility measurements of inorganic salts.

Materials:

Trisodium phosphate dodecahydrate (analytical grade)

Deionized or distilled water

Temperature-controlled water bath or incubator

Beakers or flasks

Stirring apparatus (magnetic stirrer and stir bars)

Calibrated thermometer

Filtration apparatus (e.g., Buchner funnel, filter paper, vacuum flask)

Pre-weighed drying dishes

Analytical balance
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Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of trisodium phosphate dodecahydrate to a known volume of

deionized water in a beaker. The excess solid is crucial to ensure that the solution

becomes saturated.

Place the beaker in a temperature-controlled water bath set to the desired temperature.

Continuously stir the mixture using a magnetic stirrer to facilitate the dissolution process

and ensure the solution reaches equilibrium. The time to reach equilibrium can vary, so

stirring for several hours is recommended.

Equilibrium Attainment:

To confirm that equilibrium has been reached, periodically take small, filtered samples of

the supernatant and determine their concentration. Equilibrium is achieved when the

concentration of subsequent samples remains constant.

Phase Separation:

Once equilibrium is established, cease stirring and allow the undissolved solid to settle.

Carefully decant the supernatant (the saturated solution) and filter it to remove any

remaining solid particles. It is critical to maintain the temperature of the solution during

filtration to prevent precipitation of the solute. This can be achieved by using a pre-warmed

filtration apparatus.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Pipette a known volume of the clear, saturated filtrate into the pre-weighed dish.
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Place the evaporating dish in a drying oven set to a temperature that will evaporate the

water without decomposing the trisodium phosphate (e.g., 105-110 °C).

Heat the sample until all the water has evaporated and a constant weight of the dry solid is

achieved. This is confirmed by repeated cycles of heating, cooling in a desiccator, and

weighing until the mass no longer changes.

Calculation of Solubility:

Calculate the mass of the dissolved trisodium phosphate dodecahydrate by subtracting

the initial weight of the evaporating dish from the final weight.

The solubility can then be expressed in grams per 100 mL of water or other desired units.

Visualization of Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of trisodium
phosphate dodecahydrate can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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